Cas no 1256346-43-6 (5-Bromo-3,4-difluoro-2-methoxyphenylboronic acid)

• Product Name: 5-Bromo-3,4-difluoro-2-methoxyphenylboronic acid
• CAS No: 1256346-43-6
• MF: C₇H₆BBrF₂O₃
• MW: 266.832548618317
• MDL: MFCD17015748
• CID: 828168
• Update Time: 2026-04-29

5-Bromo-3,4-difluoro-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-3,4-difluoro-2-methoxyphenyl)boronic acid
• X1879;5-BROMO-3,4-DIFLUORO-2-METHOXYPHENYLBORONIC ACID;
• 5-Bromo-3,4-difluoro-2-methoxyphenylboronic acid

• MDL： MFCD17015748

Computed Properties

• Exact Mass: 265.95600

Experimental Properties

• PSA: 49.69000
• LogP: 0.41570

Additional information on 5-Bromo-3,4-difluoro-2-methoxyphenylboronic acid

5-Bromo-3,4-difluoro-2-methoxyphenylboronic Acid (CAS 1256346-43-6): A Versatile Boronic Acid Derivative for Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 5-Bromo-3,4-difluoro-2-methoxyphenylboronic acid (CAS 1256346-43-6) has emerged as a valuable building block for pharmaceutical and materials science applications. This boronic acid derivative combines unique structural features – including bromo, difluoro, and methoxy substituents – that make it particularly useful in Suzuki-Miyaura cross-coupling reactions, a topic generating significant interest among researchers and industry professionals searching for "efficient coupling reagents 2024" or "advanced boronic acids for drug discovery."

The molecular structure of 5-Bromo-3,4-difluoro-2-methoxyphenylboronic acid offers distinct advantages in medicinal chemistry, as evidenced by growing searches for "fluorinated drug intermediates" and "halogenated boronic acids." The presence of both bromo and difluoro substituents on the aromatic ring enhances its reactivity in palladium-catalyzed reactions while providing opportunities for further functionalization – a key consideration for researchers investigating "modular synthesis approaches" or "diverse compound libraries."

Recent trends in chemical research, particularly those related to "green chemistry alternatives" and "sustainable synthesis methods," highlight the importance of compounds like CAS 1256346-43-6. Its stability under various conditions and compatibility with water-containing systems makes it attractive for scientists exploring "aqueous-phase cross-coupling" or "environmentally friendly coupling reactions." Analytical techniques such as NMR (both ¹H and ¹³C), mass spectrometry, and HPLC are typically employed to characterize this compound, addressing common search queries about "boronic acid characterization methods."

The methoxy group in 5-Bromo-3,4-difluoro-2-methoxyphenylboronic acid contributes to its electronic properties and solubility characteristics, making it valuable for researchers investigating "electronic tuning in conjugated systems" or "solubility-enhanced reagents." This aspect is particularly relevant to current studies on organic electronic materials, as seen in searches for "boronic acids in OLED development." Proper storage recommendations (typically 2-8°C under inert atmosphere) and handling precautions align with industry standards for similar arylboronic acid compounds.

In pharmaceutical applications, the structural features of CAS 1256346-43-6 make it suitable for creating diverse molecular architectures, responding to the growing demand for "novel heterocyclic scaffolds" and "fluorinated bioactive compounds." The compound's role in producing potential kinase inhibitors or antimicrobial agents reflects current research priorities visible in search trends for "next-generation antibiotic intermediates" and "targeted cancer therapy building blocks."

From a commercial perspective, 5-Bromo-3,4-difluoro-2-methoxyphenylboronic acid has seen steady demand, with suppliers offering various packaging options from milligram to kilogram quantities. This availability supports the needs of both academic researchers (searching for "small-scale specialty boronic acids") and industrial users (interested in "bulk boronic acid suppliers"). The compound's price point and availability metrics frequently appear in searches related to "cost-effective coupling partners" and "readily available fluorinated reagents."

Quality control specifications for 1256346-43-6 typically include purity assessments (>95% or >98%), residual solvent analysis, and heavy metal content – parameters commonly searched by quality assurance professionals. The compound's stability profile and compatibility with various reaction conditions make it suitable for automated synthesis platforms, addressing growing interest in "high-throughput screening reagents" and "flow chemistry compatible building blocks."

Future research directions involving 5-Bromo-3,4-difluoro-2-methoxyphenylboronic acid may explore its potential in emerging areas such as covalent organic frameworks (COFs) or PROTAC molecules, topics generating increasing search volume. The compound's unique substitution pattern offers opportunities for creating spatially defined structures, relevant to studies on "three-dimensional molecular architectures" and "precision functionalization techniques."

As the chemical industry continues to emphasize "structural diversity" and "efficient synthetic methodologies," CAS 1256346-43-6 represents a strategically important intermediate. Its combination of halogen and alkoxy substituents on the boronic acid scaffold provides a balanced reactivity profile that answers current research needs while offering potential for innovative applications in both life sciences and materials development.